5-(3,5-Difluorophenyl)-3-methylphenol

• IUPAC Name: 3-(3,5-difluorophenyl)-5-methylphenol
• InChI: InChI=1S/C13H10F2O/c1-8-2-9(6-13(16)3-8)10-4-11(14)7-12(15)5-10/h2-7,16H,1H3
• InChI Key: ZEBRBSNZGGWEKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)O)C2=CC(=CC(=C2)F)F
• Molecular Formula: C13H10F2O
• DSSTOX Substance ID: DTXSID10683787
• Molecular Weight: 220.21 g/mol
• CAS No.: 1261946-44-4

Description

5-(3,5-Difluorophenyl)-3-methylphenol is an organic compound that belongs to the class of phenols It features a phenol group substituted with a 3,5-difluorophenyl group and a methyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(3,5-Difluorophenyl)-3-methylphenol typically involves the following steps:

Starting Materials: The synthesis begins with 3,5-difluorobenzene and 3-methylphenol.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving a catalyst to facilitate the substitution reaction.

Purification: The product is purified using techniques such as recrystallization or chromatography to obtain the desired compound in high purity.

Industrial Production Methods

In an industrial setting, the production of 5-(3,5-Difluorophenyl)-3-methylphenol may involve large-scale reactions using similar starting materials and catalysts. The process is optimized for yield and efficiency, with careful control of reaction parameters to ensure consistent product quality.

Chemical Reactions Analysis

Types of Reactions

5-(3,5-Difluorophenyl)-3-methylphenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The compound can be reduced under specific conditions to form corresponding hydroxy derivatives.

Substitution: The fluorine atoms can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Nucleophiles such as amines or thiols can be used in the presence of a base to facilitate substitution reactions.

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Reduction: Hydroxy derivatives.

Substitution: Various substituted phenols depending on the nucleophile used.

Scientific Research Applications

5-(3,5-Difluorophenyl)-3-methylphenol has several applications in scientific research:

Chemistry: Used as a reagent in the synthesis of other complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-(3,5-Difluorophenyl)-3-methylphenol involves its interaction with specific molecular targets. For example, it may inhibit certain enzymes or interact with cellular receptors, leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

3,5-Difluorophenol: Lacks the methyl group, resulting in different chemical properties.

3-Methylphenol: Lacks the difluorophenyl group, leading to different reactivity and applications.

5-(3,5-Difluorophenyl)-2-methylphenol: Similar structure but with the methyl group in a different position, affecting its chemical behavior.

Uniqueness

5-(3,5-Difluorophenyl)-3-methylphenol is unique due to the presence of both the 3,5-difluorophenyl group and the methyl group on the phenol ring